Cas no 1240575-16-9 (1-(3-Methoxybenzoyl)-2-methylpiperazine)

• Product Name: 1-(3-Methoxybenzoyl)-2-methylpiperazine
• CAS No: 1240575-16-9
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD16811559
• CID: 4690449
• Update Time: 2025-06-09

1-(3-Methoxybenzoyl)-2-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxybenzoyl)-2-methylpiperazine
• COC1=CC=CC(=C1)C(=O)N1CCNCC1C

• MDL： MFCD16811559
• Inchi： 1S/C13H18N2O2/c1-10-9-14-6-7-15(10)13(16)11-4-3-5-12(8-11)17-2/h3-5,8,10,14H,6-7,9H2,1-2H3
• InChI Key： SQYNRQYEQYKVGQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)N1CCNCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 1-(3-Methoxybenzoyl)-2-methylpiperazine

Introduction to 1-(3-Methoxybenzoyl)-2-methylpiperazine (CAS No. 1240575-16-9)

1-(3-Methoxybenzoyl)-2-methylpiperazine, identified by its Chemical Abstracts Service (CAS) number 1240575-16-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class, a heterocyclic amine characterized by a six-membered ring containing two nitrogen atoms. The presence of a 3-methoxybenzoyl substituent and a methylpiperazine core imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structure of 1-(3-Methoxybenzoyl)-2-methylpiperazine features a benzoyl group attached to the nitrogen atom of the piperazine ring, with the benzene ring substituted at the 3-position by a methoxy group. This arrangement contributes to its solubility, stability, and potential interactions with biological targets. The compound’s molecular formula is C₁₃H₁₇N₂O₂, reflecting its complex yet well-defined chemical composition.

In recent years, there has been growing interest in piperazine derivatives due to their versatility as pharmacophores in drug design. The methylpiperazine moiety, in particular, has been extensively studied for its role in modulating neurotransmitter systems, particularly dopamine and serotonin pathways. These pathways are implicated in various neurological and psychiatric disorders, making piperazine-based compounds promising candidates for therapeutic intervention.

1-(3-Methoxybenzoyl)-2-methylpiperazine has been explored in several preclinical studies for its potential pharmacological effects. Research indicates that this compound may exhibit properties relevant to central nervous system (CNS) modulation, including anxiolytic, antidepressant, and neuroprotective activities. The 3-methoxybenzoyl group is thought to enhance binding affinity to specific receptors or enzymes, thereby influencing downstream signaling pathways.

One of the most compelling aspects of 1-(3-Methoxybenzoyl)-2-methylpiperazine is its potential as a tool compound in medicinal chemistry. Its unique structural features allow for facile modifications at both the benzoyl and piperazine moieties, enabling the synthesis of libraries of analogs with tailored pharmacological profiles. This flexibility makes it an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The pharmacokinetic properties of 1-(3-Methoxybenzoyl)-2-methylpiperazine have also been investigated to assess its suitability for therapeutic applications. Studies suggest that the compound exhibits reasonable oral bioavailability and metabolic stability, which are critical factors for drug development. Additionally, its solubility profile appears favorable for formulation into various dosage forms, enhancing its clinical applicability.

In the context of modern drug discovery, computational modeling and molecular docking studies have played a pivotal role in understanding the interactions between 1-(3-Methoxybenzoyl)-2-methylpiperazine and biological targets. These studies have provided insights into how the compound’s structure influences its binding affinity and selectivity for specific receptors. For instance, simulations have shown that the methylpiperazine moiety can effectively engage with aromatic pockets of target proteins, while the 3-methoxybenzoyl group provides additional interactions through hydrogen bonding or hydrophobic effects.

The synthesis of 1-(3-Methoxybenzoyl)-2-methylpiperazine involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the condensation of 3-methoxybenzoic acid with N,N-dimethylpiperaconitrite under basic conditions, followed by purification steps to isolate the desired product. Advances in synthetic methodologies have improved the efficiency and scalability of this process, making it more feasible for industrial applications.

Evaluation of 1-(3-Methoxybenzoyl)-2-methylpiperazine in animal models has provided preliminary evidence of its therapeutic potential. In rodent studies, the compound has demonstrated efficacy in models of anxiety and depression, suggesting its utility as an investigational drug for CNS disorders. Furthermore, its ability to cross the blood-brain barrier has been confirmed through biodistribution studies, indicating its potential for systemic treatment.

The safety profile of 1-(3-Methoxybenzoyl)-2-methylpiperazine is still under investigation, but early findings suggest that it exhibits moderate toxicity at high doses. However, this is not uncommon for many pharmacological compounds during preclinical testing. Further studies are needed to fully characterize its adverse effect profile before human trials can be initiated.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1-(3-Methoxybenzoyl)-2-methylpiperazine. Predictive models have been developed to forecast biological activity based on structural features alone, streamlining the process of hit identification and lead optimization. These computational tools are particularly valuable in identifying novel derivatives with enhanced potency or selectivity.

The future directions for research on 1-(3-Methoxybenzoyl)-2-methylpiperazine include exploring its mechanism of action in greater detail and conducting clinical trials to evaluate its efficacy and safety in humans. Additionally, investigating its potential use as an intermediate in synthesizing more complex molecules could open up new avenues for therapeutic development.

In conclusion,1-(3-Methoxybenzoyl)-2-methyl-piperazine (CAS No. 1240575-16-9) represents a significant advancement in pharmaceutical chemistry due to its unique structure and promising pharmacological properties. Its role as a scaffold for drug discovery underscores its importance in addressing unmet medical needs related to neurological and psychiatric disorders.